Cas no 75335-54-5 ((6E)-8-Methyl-6-nonenoic Acid Ethyl Ester)

• Product Name: (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester
• CAS No: 75335-54-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5050562
• Update Time: 2025-06-08

(6E)-8-Methyl-6-nonenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-methylnon-6-enoate
• (E)-Ethyl 8-methylnon-6-enoate
• Ethyl (E)-8-methylnon-6-enoate
• (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester

• Inchi： 1S/C12H22O2/c1-4-14-12(13)10-8-6-5-7-9-11(2)3/h7,9,11H,4-6,8,10H2,1-3H3/b9-7+
• InChI Key： IXHFFNCBURGATB-VQHVLOKHSA-N
• SMILES： O(CC)C(CCCC/C=C/C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 171
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester

Introduction to (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester and CAS No. 75335-54-5

The compound with the CAS number 75335-54-5 is formally known as (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester. This organic compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. As a member of the ester class, it exhibits distinct chemical characteristics that make it a valuable subject of study in various scientific disciplines.

In recent years, there has been a growing interest in exploring the applications of complex organic molecules like (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester in pharmaceutical development. The compound's molecular structure, featuring a nonanoic acid backbone with an ethyl ester group and a methyl substituent, suggests potential roles in biochemical pathways and synthetic chemistry. This has prompted researchers to investigate its reactivity, stability, and biological interactions.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The presence of a double bond at the 6-position and a methyl group at the 8-position provides a versatile framework for further chemical modifications. These features have made (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester a subject of interest in the development of novel synthetic routes and functional materials.

Recent studies have begun to uncover the biological significance of this compound. Research indicates that esters derived from nonanoic acid can interact with various enzymatic systems, potentially influencing metabolic processes. The ethyl ester moiety, in particular, has been observed to modulate the activity of certain enzymes, which could have implications for drug design and therapeutic intervention.

The structural analogs of (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester have also been subjects of extensive investigation. By modifying specific functional groups within the molecule, scientists aim to enhance its pharmacological properties. For instance, studies have shown that slight alterations in the position or type of substituents can significantly affect the compound's bioavailability and target specificity.

In the realm of synthetic chemistry, (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester serves as a crucial building block for more complex organic synthesis. Its ability to undergo various reactions, such as hydrogenation, oxidation, and coupling reactions, makes it an indispensable tool for chemists working on drug development and material science. The compound's stability under different reaction conditions further enhances its utility in multi-step synthetic pathways.

The pharmaceutical industry has taken particular interest in exploring the therapeutic potential of derivatives of nonanoic acid esters. Preliminary studies suggest that these compounds may exhibit anti-inflammatory and antimicrobial properties. The unique combination of functional groups in (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester makes it a promising candidate for further investigation into novel drug candidates.

As research continues to advance, the applications of (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester are expected to expand. The compound's versatility in both synthetic chemistry and biological interactions positions it as a key player in future scientific endeavors. Researchers are optimistic about its role in developing new treatments for various diseases and improving existing synthetic methodologies.

The chemical community has also recognized the importance of understanding the environmental impact of such compounds. Efforts are being made to develop sustainable synthetic routes for producing (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester, ensuring that its production is environmentally friendly and economically viable. This aligns with broader goals in green chemistry to minimize waste and reduce energy consumption during manufacturing processes.

In conclusion, the compound with CAS number 75335-54-5, known as (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester, represents a significant area of research in chemical and pharmaceutical sciences. Its unique structural features and potential applications make it a valuable asset for scientists working on drug development, material science, and synthetic chemistry. As research progresses, we can expect to see even more innovative uses for this versatile compound.